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A Comparative Toxicological Analysis:
Tricyclazole vs. Newer Generation Fungicides
For Researchers, Scientists, and Drug Development Professionals: An In-Depth Comparison of

Fungicide Safety Profiles

The landscape of agricultural fungicides is continually evolving, with newer generation

compounds offering enhanced efficacy and targeted action. However, a thorough

understanding of their toxicological profiles is paramount for ensuring human and

environmental safety. This guide provides a comparative analysis of the toxicological profiles of

Tricyclazole, a conventional fungicide, against two prominent classes of newer generation

fungicides: strobilurins (represented by Azoxystrobin and Pyraclostrobin) and succinate

dehydrogenase inhibitors (SDHIs) (represented by Boscalid and Fluxapyroxad). This objective

comparison is supported by experimental data and detailed methodologies to aid in informed

decision-making and future research.

Executive Summary
This analysis reveals distinct differences in the toxicological profiles of Tricyclazole and the

selected newer generation fungicides. While Tricyclazole exhibits moderate acute toxicity, it is

generally not considered carcinogenic or genotoxic in in vivo systems. In contrast, the newer
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generation strobilurins and SDHIs, while demonstrating low acute mammalian toxicity, raise

concerns regarding their potential for ecotoxicity, particularly towards aquatic organisms. The

mechanism of action of these newer fungicides, targeting mitochondrial respiration, is a key

factor in their broad-spectrum fungicidal activity but also underlies some of their off-target

effects.

Data Presentation: A Quantitative Comparison
The following tables summarize the key toxicological endpoints for Tricyclazole and the

selected newer generation fungicides, providing a clear basis for comparison.

Table 1: Acute Toxicity
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Fungicide
Chemical
Class

Test
Species

Route LD50/LC50 Source

Tricyclazole
Triazolobenz

othiazole
Rat Oral 314 mg/kg [1][2]

Mouse Oral 245 mg/kg [2]

Rabbit Dermal >2000 mg/kg [2]

Rat Inhalation
0.146 mg/L

(1h)
[2]

Azoxystrobin Strobilurin Rat Oral >5000 mg/kg [3]

Rat Dermal >2000 mg/kg [3]

Rat Inhalation
>0.7 mg/L

(4h)
[3]

Pyraclostrobi

n
Strobilurin Rat Oral >5000 mg/kg [4]

Rat Dermal >2000 mg/kg [4]

Rat Inhalation
0.31-1.07

mg/L
[4]

Boscalid SDHI Rat Oral >2000 mg/kg [5]

Rat Dermal >2000 mg/kg [5]

Rat Inhalation >6.7 mg/L [5]

Fluxapyroxad SDHI Rat Oral >2000 mg/kg [6]

Rat Dermal >2000 mg/kg [6]

Rat Inhalation >5.3 mg/L [6]

Table 2: Chronic Toxicity and Carcinogenicity
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Fungicide Test Species
NOAEL
(Chronic)

Carcinogenicit
y
Classification

Source

Tricyclazole Rat
9.6 mg/kg

bw/day (2-year)

Not Likely to be

Carcinogenic to

Humans

[2][7]

Mouse
6.7 mg/kg

bw/day (2-year)
[2]

Azoxystrobin Rat
18.2 mg/kg

bw/day (2-year)

Not Likely to be

Carcinogenic to

Humans

Pyraclostrobin Rat
3.4 mg/kg

bw/day (2-year)

Unlikely to be

carcinogenic to

humans

[4]

Boscalid Rat
4.4 mg/kg

bw/day

Non-genotoxic

carcinogen

(thyroid tumors in

rats)

[5]

Fluxapyroxad Rat
10.3 mg/kg

bw/day (2-year)

Not classifiable

as to its

carcinogenicity to

humans

Table 3: Genotoxicity

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://jchr.org/index.php/JCHR/article/download/187/188/367
https://pubmed.ncbi.nlm.nih.gov/23138894/
https://jchr.org/index.php/JCHR/article/download/187/188/367
https://www.fao.org/4/y5221e/y5221e0o.htm
https://www.fsc.go.jp/english/evaluationreports/pesticide/boscalid_full_170411.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fungicide Ames Test
In Vitro
Mammalian
Cells

In Vivo
Mammalian
Cells

Source

Tricyclazole Negative

Positive (Mouse

Lymphoma

Assay)

Negative

(Micronucleus,

UDS)

[8]

Azoxystrobin Negative Negative Negative

Pyraclostrobin Negative Negative
Negative (Mouse

Micronucleus)
[4]

Boscalid Negative Negative Negative [5]

Fluxapyroxad Negative Negative Negative

Table 4: Reproductive and Developmental Toxicity

Fungicide Test Species
NOAEL
(Developmenta
l)

NOAEL
(Reproductive)

Source

Tricyclazole Rat 30 mg/kg bw/day
3 mg/kg bw/day

(3-generation)
[2]

Azoxystrobin Rabbit 50 mg/kg bw/day 20 mg/kg bw/day

Pyraclostrobin Rabbit 5 mg/kg bw/day
7.7 mg/kg

bw/day
[4]

Boscalid Rat
100 mg/kg

bw/day

100 mg/kg

bw/day
[5]

Fluxapyroxad Rat 15 mg/kg bw/day 10 mg/kg bw/day

Table 5: Ecotoxicity (Aquatic Organisms)

| Fungicide | Test Species | 96h LC50 (Fish) | 48h EC50 (Daphnia) | 72h EC50 (Algae) | Source

| |---|---|---|---|---| | Tricyclazole | Rainbow Trout | 7.3 mg/L | >20 mg/L | |[9] | | | Bluegill Sunfish |
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16.0 mg/L | | |[9] | | Azoxystrobin | Rainbow Trout | 0.47 mg/L | 0.28 mg/L | 0.147 mg/L | | |

Pyraclostrobin | Rainbow Trout | 0.006 mg/L | 0.016 mg/L | 0.197 mg/L | | | Boscalid | Rainbow

Trout | 2.7 mg/L | 5.3 mg/L | 3.75 mg/L | | | Fluxapyroxad | Rainbow Trout | 0.55 mg/L | 1.1 mg/L

| 0.7 mg/L | |

Experimental Protocols
The toxicological data presented in this guide are based on studies conducted in accordance

with internationally recognized guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These standardized protocols ensure the

reliability and comparability of data across different studies and substances.

Acute Oral Toxicity (based on OECD Guideline 423)
The acute toxic class method is a stepwise procedure using a small number of animals.[10]

The test substance is administered orally to a group of animals at one of the defined dose

levels.[10] The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

[10] The classification of the substance is based on the number of animals that die at a

particular dose level.[10]

Chronic Toxicity and Carcinogenicity Studies (based on
OECD Guideline 451)
These are long-term studies, typically lasting for the majority of the test animal's lifespan (e.g.,

2 years for rats).[11] The test substance is administered daily in the diet or drinking water at

three or more dose levels to groups of animals.[11] A control group receives the vehicle only.

[11] Observations include clinical signs, body weight, food consumption, and detailed

pathological examinations at the end of the study to identify any non-neoplastic and neoplastic

changes.[11][12]

Genotoxicity Assays
A battery of in vitro and in vivo tests are conducted to assess the potential of a substance to

cause genetic damage.

Ames Test (Bacterial Reverse Mutation Test): This in vitro test uses strains of Salmonella

typhimurium and Escherichia coli to detect gene mutations.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/test-no-451-carcinogenicity-studies_9789264071186-en.html
https://www.oecd.org/en/publications/test-no-451-carcinogenicity-studies_9789264071186-en.html
https://www.oecd.org/en/publications/test-no-451-carcinogenicity-studies_9789264071186-en.html
https://www.oecd.org/en/publications/test-no-451-carcinogenicity-studies_9789264071186-en.html
https://www.quantics.co.uk/blog/understanding-glp-carcinogenicity-studies-oecd-451-116/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Mammalian Cell Gene Mutation Test (e.g., Mouse Lymphoma Assay): This test

assesses the ability of a substance to induce gene mutations in cultured mammalian cells.

In Vivo Mammalian Erythrocyte Micronucleus Test: This test evaluates chromosomal

damage by detecting micronuclei in the erythrocytes of treated animals (usually rodents).

Reproductive and Developmental Toxicity Studies
(based on OECD Guidelines 414 & 416)

Prenatal Developmental Toxicity Study (OECD 414): Pregnant animals are exposed to the

test substance during the period of organogenesis. The dams are examined for signs of

toxicity, and the fetuses are evaluated for any developmental abnormalities.

Two-Generation Reproduction Toxicity Study (OECD 416): This study assesses the effects of

the test substance on all phases of the reproductive cycle over two generations of animals.

Endpoints include parental toxicity, mating performance, fertility, and offspring viability and

growth.

Aquatic Toxicity Testing (based on OECD Guidelines 202
& 203)

Daphnia sp. Acute Immobilisation Test (OECD 202): Daphnids are exposed to a range of

concentrations of the test substance for 48 hours.[13] The endpoint is the immobilization of

the daphnids, and the EC50 (the concentration causing an effect in 50% of the population) is

calculated.[13]

Fish, Acute Toxicity Test (OECD 203): Fish are exposed to the test substance in a static or

semi-static system for 96 hours.[14] The endpoint is mortality, and the LC50 (the

concentration causing death in 50% of the population) is determined.[14]

Mandatory Visualizations
The following diagrams illustrate key concepts related to the toxicology of these fungicides.
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Caption: Mechanisms of Action for Tricyclazole and Newer Generation Fungicides.
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Caption: Tiered Approach to Toxicological Testing of Fungicides.
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Caption: Oxidative Stress Pathway Induced by Strobilurin Fungicides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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